2-Butenoic acid, 2-methyl- 2-Butenoic acid, 2-methyl- 2-Methylbut-2-enoic acid, also known as 2-methylcrotonic acid or a-methylcrotonate, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 2-Methylbut-2-enoic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 2-Methylbut-2-enoic acid has been primarily detected in urine. Within the cell, 2-methylbut-2-enoic acid is primarily located in the cytoplasm and adiposome. 2-Methylbut-2-enoic acid participates in a number of enzymatic reactions. In particular, 2-methylbut-2-enoic acid can be biosynthesized from 2-butenoic acid. 2-Methylbut-2-enoic acid can also be converted into 2-methylbut-2-enoyl-coenzyme A.
Brand Name: Vulcanchem
CAS No.: 13201-46-2
VCID: VC0080960
InChI: InChI=1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7)
SMILES: CC=C(C)C(=O)O
Molecular Formula: C5H8O2
Molecular Weight: 100.12 g/mol

2-Butenoic acid, 2-methyl-

CAS No.: 13201-46-2

Main Products

VCID: VC0080960

Molecular Formula: C5H8O2

Molecular Weight: 100.12 g/mol

2-Butenoic acid, 2-methyl- - 13201-46-2

CAS No. 13201-46-2
Product Name 2-Butenoic acid, 2-methyl-
Molecular Formula C5H8O2
Molecular Weight 100.12 g/mol
IUPAC Name 2-methylbut-2-enoic acid
Standard InChI InChI=1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7)
Standard InChIKey UIERETOOQGIECD-UHFFFAOYSA-N
SMILES CC=C(C)C(=O)O
Canonical SMILES CC=C(C)C(=O)O
Description 2-Methylbut-2-enoic acid, also known as 2-methylcrotonic acid or a-methylcrotonate, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. 2-Methylbut-2-enoic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 2-Methylbut-2-enoic acid has been primarily detected in urine. Within the cell, 2-methylbut-2-enoic acid is primarily located in the cytoplasm and adiposome. 2-Methylbut-2-enoic acid participates in a number of enzymatic reactions. In particular, 2-methylbut-2-enoic acid can be biosynthesized from 2-butenoic acid. 2-Methylbut-2-enoic acid can also be converted into 2-methylbut-2-enoyl-coenzyme A.
PubChem Compound 6656
Last Modified Nov 11 2021
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